Cas no 16071-26-4 (Benzenemethanol,2-chloro-a-phenyl-, (aR)-)

• Product Name: Benzenemethanol,2-chloro-a-phenyl-, (aR)-
• CAS No: 16071-26-4
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• CID: 136259
• PubChem ID: 11345008
• Update Time: 2025-04-19

Benzenemethanol,2-chloro-a-phenyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-chloro-a-phenyl-, (aR)-
• (R)-(2-chlorophenyl)(phenyl)methanol
• (R)-2-chloro-diphenylmethanol
• (R)-2-ETHYL-PIPERAZINE-2HCL
• 2-chlorobenzhydrol
• (+)-2-Chlorobenzhydrol
• (R)-2-Chlorobenzhydrol
• (alphaR)-2-Chloro-alpha-phenylbenzenemethanol
• AKOS015918288
• 16071-26-4
• (+)-(2-Chlorophenyl)phenylmethanol
• Q27268454
• UNII-7K971JR66U
• (2R)-2-chlorobenzhydrol
• BENZENEMETHANOL, 2-CHLORO-.ALPHA.-PHENYL-, (.ALPHA.R)-
• JGDRELLAZGINQM-CYBMUJFWSA-N
• (R)-(2-chlorophenyl)phenylmethanol
• (.ALPHA.R)-2-CHLORO-.ALPHA.-PHENYLBENZENEMETHANOL
• 7K971JR66U
• 2-Chlorobenzhydrol, (2R)-
• (R)-(2-chlorophenyl)-phenylmethanol
• 2-Chlorobenzhydrol, (+)-
• Benzenemethanol, 2-chloro-alpha-phenyl-, (alphaR)-
• SCHEMBL477602

• Inchi： 1S/C13H11ClO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H/t13-/m1/s1
• InChI Key： JGDRELLAZGINQM-CYBMUJFWSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 218.04993
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.221
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes